Cas no 88837-36-9 (1-[3-(2,6-dimethylpiperidin-1-yl)propyl]-1H-indazol-3-amine)

1-[3-(2,6-dimethylpiperidin-1-yl)propyl]-1H-indazol-3-amine structure
88837-36-9 structure
Product Name:1-[3-(2,6-dimethylpiperidin-1-yl)propyl]-1H-indazol-3-amine
CAS No:88837-36-9
MF:C17H26N4
MW:286.415143489838
CID:1932935
PubChem ID:3021362
Update Time:2025-04-21

1-[3-(2,6-dimethylpiperidin-1-yl)propyl]-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(2,6-dimethylpiperidin-1-yl)propyl]-1H-indazol-3-amine
    • 1-[3-(2,6-dimethylpiperidin-1-yl)propyl]indazol-3-amine
    • 1-(3-(2,6-Dimethyl-1-piperidinyl)propyl)-1H-indazol-3-amine
    • SCHEMBL10831303
    • 1H-Indazol-3-amine, 1-(3-(2,6-dimethyl-1-piperidinyl)propyl)-
    • 88837-36-9
    • 1-[3-(2,6-Dimethylpiperidin-1-yl)propyl]-1,2-dihydro-3H-indazol-3-imine
    • DTXSID301008517
    • 1-(3-(2,6-Dimethylpiperidino)propyl)-3-aminoindazole
    • Inchi: 1S/C17H26N4/c1-13-7-5-8-14(2)20(13)11-6-12-21-16-10-4-3-9-15(16)17(18)19-21/h3-4,9-10,13-14H,5-8,11-12H2,1-2H3,(H2,18,19)
    • InChI Key: NDELKCRLNGLXQT-UHFFFAOYSA-N
    • SMILES: N1(CCCN2C3C=CC=CC=3C(N)=N2)C(C)CCCC1C

Computed Properties

  • Exact Mass: 286.21574685Da
  • Monoisotopic Mass: 286.21574685Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 47.1Ų

1-[3-(2,6-dimethylpiperidin-1-yl)propyl]-1H-indazol-3-amine Related Literature

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